Cas no 2097948-19-9 (8-(3-Aminopropyl)-1-oxa-8-azaspiro[5.5]undecan-4-ol)

• Product Name: 8-(3-Aminopropyl)-1-oxa-8-azaspiro[5.5]undecan-4-ol
• CAS No: 2097948-19-9
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4776258
• Update Time: 2025-10-10

8-(3-Aminopropyl)-1-oxa-8-azaspiro[5.5]undecan-4-ol Chemical and Physical Properties

Names and Identifiers

• 8-(3-aminopropyl)-1-oxa-8-azaspiro[5.5]undecan-4-ol
• 8-(3-Aminopropyl)-1-oxa-8-azaspiro[5.5]undecan-4-ol

• Inchi： 1S/C12H24N2O2/c13-5-2-7-14-6-1-4-12(10-14)9-11(15)3-8-16-12/h11,15H,1-10,13H2
• InChI Key： IXKWAJDLYCPCAJ-UHFFFAOYSA-N
• SMILES： O1CCC(CC21CN(CCCN)CCC2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: -0.2
• Topological Polar Surface Area: 58.7

Additional information on 8-(3-Aminopropyl)-1-oxa-8-azaspiro[5.5]undecan-4-ol

8-(3-Aminopropyl)-1-Oxa-8-Azaspiro[5.5]Undecan-4-Ol: A Comprehensive Overview

8-(3-Aminopropyl)-1-Oxa-8-Azaspiro[5.5]Undecan-4-Ol is a structurally unique compound with the CAS registry number 2097948-19-9. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the nitrogen atom in the azaspiro system. The presence of an amine group at the 3-position of the propyl chain introduces additional functional diversity, making this compound a promising candidate for various applications in organic synthesis and medicinal chemistry.

The molecular structure of 8-(3-Aminopropyl)-1-Oxa-8-Azaspiro[5.5]Undecan-4-Ol consists of a spiro system where one ring is a five-membered lactone (the 1-Oxa component) and the other is a six-membered amine-containing ring (the 8-Aza component). The hydroxyl group at position 4 adds to the compound's reactivity, enabling it to participate in various nucleophilic and electrophilic reactions. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the development of peptide mimetics and enzyme inhibitors.

One of the most significant advancements in the study of spiro compounds has been their application in drug discovery. Researchers have demonstrated that the unique geometry of spiro systems can enhance drug-like properties such as bioavailability and target specificity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored the use of 8-(3-Aminopropyl)-1-Oxa-8-Azaspiro[5.5]Undecan-4-Ol as a scaffold for designing inhibitors of kinases involved in cancer progression. The results indicated that the compound's spiro structure contributed to its ability to bind effectively to the kinase active site, suggesting its potential as a lead compound for anticancer drug development.

In addition to its role in medicinal chemistry, 8-(3-Aminopropyl)-1-Oxa-8-Azaspiro[5.5]Undecan-4-Ol has shown promise in catalytic applications. A 2022 report in *Chemical Communications* described its use as a chiral ligand in asymmetric catalysis, where it facilitated the enantioselective synthesis of complex organic molecules. The compound's ability to stabilize transition states through its spiro structure was deemed critical to achieving high enantioselectivity, underscoring its utility in green chemistry and sustainable synthesis methods.

The synthesis of spiro compounds like 8-(3-Aminopropyl)-1-Oxa-8-Azaspiro[5.5]Undecan-4-Ol has also seen significant progress in recent years. Traditional methods often involved multi-step procedures with low yields, but modern approaches leveraging microwave-assisted synthesis and continuous flow reactors have improved both efficiency and scalability. A 2023 paper in *Green Chemistry* detailed a novel one-pot synthesis route for this compound, which utilized environmentally friendly reagents and reduced reaction times by over 60% compared to conventional methods.

From an analytical standpoint, advancements in spectroscopic techniques have enhanced our understanding of spiro compounds' structural properties. For example, high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the stereochemistry and purity of 8-(3-Aminopropyl)-1-Oxa-8-Azaspiro[5.5]Undecan-4-Ol. These techniques are particularly valuable for ensuring consistency in pharmaceutical applications where precise structural integrity is paramount.

Looking ahead, the continued exploration of spiro compounds' chemical space holds immense potential for innovation across multiple disciplines. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new therapeutic applications for 8-(3-Aminopropyl)-1-Oxa-8-Azaspiro[5.5]Undecan-4-Ol, particularly in areas such as neurodegenerative diseases and infectious disease treatment. Moreover, advancements in artificial intelligence (AI) for molecular design are likely to accelerate the discovery of novel analogs with enhanced bioactivity and reduced toxicity.

In conclusion, 8-(3-Aminopropyl)-1-Oxa-8-Azaspiro[5.5]Undecan-4-Ol stands out as a versatile and intriguing molecule within the realm of spiro compounds. Its unique structure, coupled with recent breakthroughs in synthesis and application methodologies, positions it as a key player in contemporary chemical research. As scientific understanding deepens and technological tools evolve, this compound is poised to contribute significantly to both academic advancements and industrial innovations.